N-(2,3-dihydroinden-1-ylideneamino)pyridine-3-carboxamide

• IUPAC Name: N-(2,3-dihydroinden-1-ylideneamino)pyridine-3-carboxamide
• InChI: InChI=1S/C15H13N3O/c19-15(12-5-3-9-16-10-12)18-17-14-8-7-11-4-1-2-6-13(11)14/h1-6,9-10H,7-8H2,(H,18,19)
• InChI Key: BCBBKHOMYSWBRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=NNC(=O)C2=CN=CC=C2)C3=CC=CC=C31
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

N-(2,3-dihydroinden-1-ylideneamino)pyridine-3-carboxamide is a compound that belongs to the class of indane derivatives. This compound is characterized by the presence of an indane moiety linked to a pyridine-3-carboxamide group through an imine bond. The unique structure of this compound makes it an interesting subject for various scientific studies, particularly in the fields of chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-dihydroinden-1-ylideneamino)pyridine-3-carboxamide typically involves the condensation of 2,3-dihydroindene-1-carbaldehyde with pyridine-3-carboxamide in the presence of a suitable catalyst. The reaction is usually carried out under reflux conditions in an organic solvent such as ethanol or methanol. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and catalysts, and employing continuous flow reactors to increase yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(2,3-dihydroinden-1-ylideneamino)pyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the imine bond to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

N-(2,3-dihydroinden-1-ylideneamino)pyridine-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2,3-dihydroinden-1-ylideneamino)pyridine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• N-(2,3-dihydroinden-1-ylideneamino)-2,4-dimethylbenzamide
• 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives

Uniqueness

N-(2,3-dihydroinden-1-ylideneamino)pyridine-3-carboxamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for various research and industrial applications.